2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(2-chlorophenyl)methylidene]amino] 2,5-dichlorobenzoate
• InChI: InChI=1S/C14H9Cl3N2O2/c15-8-5-6-12(17)10(7-8)14(20)21-19-13(18)9-3-1-2-4-11(9)16/h1-7H,(H2,18,19)
• InChI Key: COCUUWYJERKDDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=NOC(=O)C2=C(C=CC(=C2)Cl)Cl)N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C(=N/OC(=O)C2=C(C=CC(=C2)Cl)Cl)/N)Cl
• Molecular Formula: C14H9Cl3N2O2
• Molecular Weight: 343.6 g/mol

Description

2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide, also known as DCB-OH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide inhibits PTPs by binding to the active site of the enzyme and blocking its catalytic activity. This leads to the accumulation of phosphorylated proteins, which can have downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and regulate glucose metabolism. In vivo studies have shown that 2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide can reduce tumor growth and improve glucose tolerance in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide in lab experiments is its selectivity for certain PTPs. This allows researchers to target specific signaling pathways without affecting others. However, one limitation is that the compound can be difficult to synthesize and purify, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on 2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide. One area of interest is the development of more potent and selective PTP inhibitors based on the structure of 2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide. Another area of research is the investigation of the compound's potential as a therapeutic agent for diseases such as cancer and diabetes. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide and its mechanism of action.

Synthesis Methods

2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide can be synthesized through a simple two-step reaction process. The first step involves the reaction of 2,5-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-aminophenol in the presence of a base to form 2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide has been shown to have potential applications in various fields of scientific research. It has been studied as an inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in regulating cellular signaling pathways. 2-chloro-N'-[(2,5-dichlorobenzoyl)oxy]benzenecarboximidamide has been shown to selectively inhibit certain PTPs, making it a promising candidate for the development of targeted therapies for diseases such as cancer and diabetes.